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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)benzyl alcohol

Cat. No.: B068479

This guide provides an in-depth overview of the physicochemical properties of 2-
(Trifluoromethoxy)benzyl alcohol, a versatile building block in organic synthesis, particularly
valued in the pharmaceutical and agrochemical industries.[1] Its utility stems from the presence
of the trifluoromethoxy group, which can enhance the metabolic stability and lipophilicity of
target molecules. This document is intended for researchers, scientists, and professionals
engaged in drug development and chemical synthesis.

Physicochemical Properties

The fundamental molecular attributes of 2-(Trifluoromethoxy)benzyl alcohol are summarized
in the table below. These properties are essential for its application in synthetic chemistry,
influencing reaction kinetics, solubility, and purification strategies.
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Property Value

Molecular Formula C8H7F302[2][3]
Molecular Weight 192.14 g/mol [2][3]

Boiling Point 96-98°C at 12 mmHg[2][3]
Density (Predicted) 1.337 + 0.06 g/cm3[2][3]
Refractive Index 1.4480 to 1.4520[2][3]

Room Temperature, Sealed in Dry Conditions[2]

[3]

Storage Conditions

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-(Trifluoromethoxy)benzyl
alcohol are typically proprietary or published in peer-reviewed chemical literature. The
following section outlines a generalized workflow for the characterization of such a chemical
entity, providing a conceptual framework for laboratory practice.

A generalized experimental workflow for the characterization of a synthesized chemical
compound like 2-(Trifluoromethoxy)benzyl alcohol is depicted in the following diagram. This
process ensures the purity and confirms the identity of the target molecule.

Caption: A conceptual workflow for the synthesis, purification, and characterization of a
chemical compound.

This diagram illustrates a logical progression from the initial synthesis and purification of the
compound to its detailed analysis using various spectroscopic and chromatographic techniques
to confirm its structure and purity. The final step involves the determination of its physical
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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